Cas no 2384156-70-9 (5-(1,3-Dioxolan-2-yl)furan-3-sulfonyl fluoride)

• Product Name: 5-(1,3-Dioxolan-2-yl)furan-3-sulfonyl fluoride
• CAS No: 2384156-70-9
• MF: C₇H₇FO₅S
• MW: 222.190884828568
• CID: 6302566
• PubChem ID: 165905900
• Update Time: 2025-06-08

5-(1,3-Dioxolan-2-yl)furan-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-6486174
• 5-(1,3-dioxolan-2-yl)furan-3-sulfonyl fluoride
• 2384156-70-9
• 5-(1,3-Dioxolan-2-yl)furan-3-sulfonyl fluoride

• Inchi： 1S/C7H7FO5S/c8-14(9,10)5-3-6(13-4-5)7-11-1-2-12-7/h3-4,7H,1-2H2
• InChI Key： LCXNXEPIFUZTGC-UHFFFAOYSA-N
• SMILES： S(C1=COC(=C1)C1OCCO1)(=O)(=O)F

Computed Properties

• Exact Mass: 221.99982266g/mol
• Monoisotopic Mass: 221.99982266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.1Ų

Additional information on 5-(1,3-Dioxolan-2-yl)furan-3-sulfonyl fluoride

Introduction to 5-(1,3-Dioxolan-2-yl)furan-3-sulfonyl fluoride (CAS No. 2384156-70-9)

5-(1,3-Dioxolan-2-yl)furan-3-sulfonyl fluoride (CAS No. 2384156-70-9) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a furan ring, a sulfonyl fluoride functional group, and a dioxolane moiety. These structural elements contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The chemical structure of 5-(1,3-Dioxolan-2-yl)furan-3-sulfonyl fluoride is particularly interesting due to the presence of the sulfonyl fluoride group. Sulfonyl fluorides are known for their high reactivity and ability to participate in a wide range of chemical transformations. They are often used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The dioxolane moiety, on the other hand, provides additional stability and reactivity control, making this compound a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in the use of sulfonyl fluorides for the development of new therapeutic agents. Research has shown that compounds containing sulfonyl fluoride groups can exhibit potent biological activities, including enzyme inhibition and receptor modulation. For example, a study published in the Journal of Medicinal Chemistry demonstrated that certain sulfonyl fluoride derivatives were effective inhibitors of serine proteases, which are involved in various disease processes such as cancer and inflammation.

The furan ring in 5-(1,3-Dioxolan-2-yl)furan-3-sulfonyl fluoride adds another layer of complexity and potential utility. Furan-containing compounds are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The combination of the furan ring with the sulfonyl fluoride group creates a unique scaffold that can be explored for the development of novel therapeutic agents.

In addition to its potential applications in medicinal chemistry, 5-(1,3-Dioxolan-2-yl)furan-3-sulonyl fluoride has also been studied for its use in materials science. The high reactivity of the sulfonyl fluoride group makes it an attractive candidate for the synthesis of functional polymers and other advanced materials. For instance, researchers at the University of California have reported the use of sulfonyl fluorides as crosslinking agents in the preparation of highly stable and durable polymer networks.

The synthesis of 5-(1,3-Dioxolan-2-yl)furan-3-sulonyl fluoride typically involves several steps. One common approach is to start with a furan derivative and introduce the sulfonyl fluoride group through a series of reactions such as sulfonation and fluorination. The dioxolane moiety can be introduced via an appropriate protecting group strategy to ensure selective functionalization. This multi-step synthesis process allows for precise control over the final product's structure and properties.

The safety and handling of 5-(1,3-Dioxolan-2-yl)furan-3-sulonyl fluoride are important considerations due to its reactivity. It is recommended to handle this compound under inert conditions to prevent unwanted side reactions. Additionally, appropriate personal protective equipment (PPE) should be used to ensure safety during handling and storage.

In conclusion, 5-(1,3-Dioxolan-2-yl)furan-3-sulonyl fluoride (CAS No. 2384156-70-9) is a highly versatile compound with significant potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive building block for the development of new therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern chemistry.